Cas no 1432679-04-3 (4-(methylsulfanyl)butane-1,2-diamine dihydrochloride)

• Product name: 4-(methylsulfanyl)butane-1,2-diamine dihydrochloride
• CAS No: 1432679-04-3
• MF: C₅H₁₅ClN₂S
• MW: 170.703998804092
• CID: 4599498
• PubChem ID: 71758022

4-(methylsulfanyl)butane-1,2-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(methylsulfanyl)butane-1,2-diamine dihydrochloride

• Inchi： 1S/C5H14N2S.ClH/c1-8-3-2-5(7)4-6;/h5H,2-4,6-7H2,1H3;1H
• InChI Key： FATMPQJCVSUUKW-UHFFFAOYSA-N
• SMILES： C(N)(CN)CCSC.Cl

4-(methylsulfanyl)butane-1,2-diamine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers

Additional information on 4-(methylsulfanyl)butane-1,2-diamine dihydrochloride

Comprehensive Overview of 4-(methylsulfanyl)butane-1,2-diamine dihydrochloride (CAS No. 1432679-04-3)

4-(methylsulfanyl)butane-1,2-diamine dihydrochloride (CAS No. 1432679-04-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique methylsulfanyl and diamine functional groups, plays a pivotal role in the synthesis of bioactive molecules. Its molecular structure, C5H14N2S·2HCl, offers versatility in applications ranging from drug development to material science. Researchers are particularly interested in its potential as a building block for peptide mimetics and enzyme inhibitors, aligning with current trends in precision medicine and targeted therapy.

The growing demand for 4-(methylsulfanyl)butane-1,2-diamine dihydrochloride is driven by its relevance in high-throughput screening and combinatorial chemistry. With the rise of AI-driven drug discovery, this compound is frequently indexed in databases for virtual screening and molecular docking studies. Its hydrochloride salt form enhances solubility, making it ideal for in vitro assays. Recent publications highlight its utility in designing small-molecule probes for studying protein-protein interactions, a hot topic in cancer research and neurodegenerative diseases.

From a synthetic chemistry perspective, CAS No. 1432679-04-3 is valued for its stereochemical purity and compatibility with green chemistry protocols. Environmental concerns have spurred interest in sustainable synthesis methods, and this compound’s derivatives are being explored for biodegradable polymers. Additionally, its thioether linkage provides stability against oxidative degradation, a feature leveraged in long-acting formulations and drug delivery systems.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to validate the purity of 4-(methylsulfanyl)butane-1,2-diamine dihydrochloride. Quality control is critical, as impurities can affect outcomes in cell-based assays or clinical trials. The compound’s MSDS data underscores its safe handling under standard laboratory conditions, though users often search for "storage recommendations for dihydrochloride salts" or "compatibility with organic solvents."

In the context of personalized medicine, researchers are investigating how structural modifications of this compound can enhance bioavailability or blood-brain barrier penetration. Such inquiries align with frequent search queries like "diamine derivatives for CNS drugs" or "methylsulfanyl group pharmacokinetics." The compound’s logP and pKa values are also scrutinized in ADMET predictions, reflecting the industry’s focus on computational chemistry tools.

Beyond pharmaceuticals, 1432679-04-3 finds niche applications in agrochemicals and flavor chemistry. Its sulfur-containing moiety contributes to unique odor profiles, sparking interest in "sulfur-based fragrance synthesis" discussions. Regulatory compliance is another trending topic, with users seeking "REACH certification for diamine compounds" or "GMP synthesis guidelines."

In summary, 4-(methylsulfanyl)butane-1,2-diamine dihydrochloride exemplifies the intersection of chemical innovation and biomedical demand. Its multifaceted utility ensures continued relevance in both academic and industrial settings, while SEO-optimized terms like "buy CAS 1432679-04-3" or "diamine hydrochloride suppliers" reflect its commercial traction. Future studies may explore its role in RNA therapeutics or metal-chelating agents, further expanding its scientific footprint.